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Compound of Interest

Compound Name: 2-(2-Pyrrolidin-1-ylethyl)piperidine

CAS No.: 25082-00-2

Cat. No.: B1267956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed analysis of the expected spectroscopic characteristics

of the heterocyclic compound 2-(2-pyrrolidin-1-ylethyl)piperidine. While a thorough literature

search did not yield specific experimental spectra for this molecule, this document leverages

established principles of nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) to predict and interpret its spectral data. By examining the characteristic

spectroscopic features of the constituent piperidine and pyrrolidine rings, as well as the ethyl

linker, this guide offers a robust framework for the identification and characterization of this

compound and its analogues. Detailed experimental protocols are provided to aid researchers

in acquiring and interpreting spectral data for this class of molecules.
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The piperidine and pyrrolidine ring systems are ubiquitous structural motifs in a vast array of

natural products and synthetic pharmaceuticals. Their prevalence in medicinal chemistry

underscores the importance of robust analytical methods for their characterization. The

compound 2-(2-pyrrolidin-1-ylethyl)piperidine incorporates both of these key heterocyclic

structures, linked by an ethyl chain, making it a valuable scaffold for exploring structure-activity

relationships in drug discovery. Accurate spectroscopic characterization is paramount for

confirming the identity, purity, and structure of such molecules.

This guide provides a detailed, predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS data

for 2-(2-pyrrolidin-1-ylethyl)piperidine. The interpretations are grounded in the extensive

body of literature on the spectroscopy of piperidine and pyrrolidine derivatives.

Molecular Structure and Predicted Spectroscopic
Features
The structure of 2-(2-pyrrolidin-1-ylethyl)piperidine is presented below, with a numbering

scheme used for the assignment of predicted NMR signals.

Caption: Molecular structure and numbering of 2-(2-pyrrolidin-1-ylethyl)piperidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

The following sections detail the predicted ¹H and ¹³C NMR spectra of 2-(2-pyrrolidin-1-
ylethyl)piperidine.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

analysis.

Step-by-Step Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃ or D₂O) in a standard 5 mm NMR tube. The choice of

solvent can influence chemical shifts.[1]
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Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: spectral width of 12-16 ppm, 16-32 scans, relaxation delay of 1-2

seconds.

Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).[1]

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters: spectral width of 200-220 ppm, 1024 or more scans (due to the lower

natural abundance of ¹³C), relaxation delay of 2-5 seconds.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[1]

2D NMR Experiments (Optional but Recommended):

Acquire COSY (Correlation Spectroscopy) to establish ¹H-¹H coupling networks.

Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded

¹H and ¹³C atoms.

Acquire HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range (2-3 bond)

¹H-¹³C correlations, which is invaluable for assigning quaternary carbons and connecting

structural fragments.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of 2-(2-pyrrolidin-1-ylethyl)piperidine is expected to be complex due

to the presence of multiple methylene groups in different chemical environments. The predicted

chemical shifts are based on typical values for substituted piperidines and pyrrolidines.
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Proton(s)
Predicted Chemical

Shift (ppm)
Multiplicity Notes

Piperidine N-H 1.5 - 3.0 Broad singlet

Chemical shift and

broadness are

dependent on solvent

and concentration.

Pyrrolidine N-CH₂

(C10, C13)
2.4 - 2.7 Multiplet

Protons adjacent to

the nitrogen atom are

deshielded.

Piperidine N-CH₂ (C6)
2.9 - 3.2 (axial), 2.4 -

2.6 (equatorial)
Multiplets

Diastereotopic protons

with distinct chemical

shifts.

Piperidine CH (C2) 2.5 - 2.8 Multiplet
Methine proton at the

point of substitution.

Ethyl CH₂ (C8) 2.4 - 2.7 Multiplet
Adjacent to the

pyrrolidine nitrogen.

Pyrrolidine CH₂ (C11,

C12)
1.7 - 1.9 Multiplet

Protons beta to the

nitrogen atom.

Ethyl CH₂ (C7) 1.5 - 1.8 Multiplet Part of the ethyl linker.

Piperidine CH₂ (C3,

C4, C5)
1.2 - 1.8 Multiplets

Overlapping signals

from the piperidine

ring.

Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon

environments in the molecule.
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Carbon(s)
Predicted Chemical Shift

(ppm)
Notes

Piperidine CH (C2) 58 - 62
Methine carbon bearing the

ethyl-pyrrolidine substituent.

Pyrrolidine N-CH₂ (C10, C13) 53 - 57
Carbons adjacent to the

pyrrolidine nitrogen.

Ethyl CH₂ (C8) 55 - 59
Carbon adjacent to the

pyrrolidine nitrogen.

Piperidine N-CH₂ (C6) 46 - 50
Carbon adjacent to the

piperidine nitrogen.

Ethyl CH₂ (C7) 30 - 35 Carbon in the ethyl linker.

Piperidine CH₂ (C3) 28 - 32

Piperidine CH₂ (C5) 26 - 30

Piperidine CH₂ (C4) 24 - 28

Pyrrolidine CH₂ (C11, C12) 22 - 25
Carbons beta to the pyrrolidine

nitrogen.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of 2-(2-pyrrolidin-1-ylethyl)piperidine is expected to be

dominated by C-H and C-N stretching and bending vibrations.

Experimental Protocol for IR Data Acquisition
Step-by-Step Methodology:

Sample Preparation:

Neat Liquid: If the sample is a liquid, a thin film can be placed between two salt plates

(e.g., NaCl or KBr).
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KBr Pellet: If the sample is a solid, grind a small amount of the sample with dry KBr

powder and press it into a thin, transparent pellet.

ATR (Attenuated Total Reflectance): Place a small amount of the liquid or solid sample

directly on the ATR crystal. This is often the simplest method.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

The final spectrum is presented as percent transmittance versus wavenumber (cm⁻¹).

Predicted IR Spectral Data
Wavenumber (cm⁻¹) Vibration Intensity

3300 - 3500 N-H stretch (piperidine) Medium, broad

2850 - 2960 C-H stretch (aliphatic) Strong

1440 - 1470
C-H bend (methylene

scissoring)
Medium

1100 - 1250 C-N stretch Medium to Strong

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol for MS Data Acquisition
Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent

(e.g., methanol or acetonitrile).
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Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as

Electrospray Ionization (ESI) or Electron Ionization (EI).

Data Acquisition (ESI-MS):

Infuse the sample solution into the ESI source.

Acquire the mass spectrum in positive ion mode to observe the protonated molecule

[M+H]⁺.

For structural information, perform tandem mass spectrometry (MS/MS) by selecting the

[M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

Data Acquisition (EI-MS):

Introduce the sample (often via a GC inlet) into the EI source.

Acquire the mass spectrum. EI is a "harder" ionization technique that often leads to

extensive fragmentation and a less prominent or absent molecular ion peak.

Predicted Mass Spectral Data
Molecular Formula: C₁₁H₂₂N₂

Molecular Weight: 182.31 g/mol

ESI-MS: The most prominent ion in the positive mode ESI mass spectrum is expected to be

the protonated molecule [M+H]⁺ at m/z 183.18.

EI-MS Fragmentation: Electron ionization will likely lead to fragmentation of the molecule.

Key fragmentation pathways would involve the cleavage of the C-C bonds in the ethyl linker

and the cleavage of the piperidine and pyrrolidine rings.
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[M+H]⁺
m/z 183

Loss of pyrrolidine
m/z 98

α-cleavage

Pyrrolidinylmethyl cation
m/z 84

β-cleavage

Piperidine ring fragment
m/z 84

Ring cleavage

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-(2-pyrrolidin-1-ylethyl)piperidine in

mass spectrometry.

Predicted Fragmentation Patterns:

α-cleavage: Cleavage of the bond between C2 and C7 would lead to the formation of a

stable piperidinyl cation at m/z 98.

β-cleavage: Cleavage of the bond between C7 and C8 could lead to the formation of a

pyrrolidinylmethyl cation at m/z 84.

Ring Cleavage: Fragmentation of the piperidine ring can also lead to an ion at m/z 84.
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Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 2-
(2-pyrrolidin-1-ylethyl)piperidine. The provided protocols and expected spectral data serve

as a valuable resource for researchers working with this and related compounds. The

combination of NMR, IR, and MS provides a powerful toolkit for the unambiguous identification

and structural elucidation of novel piperidine-pyrrolidine derivatives, which are of significant

interest in the field of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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